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Compound of Interest

Compound Name: 2-Ethylpyrazine-d5

Cat. No.: B12306787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 2-
Ethylpyrazine-d5, a deuterated analog of the aromatic compound 2-ethylpyrazine. This guide

is intended for researchers, scientists, and professionals in drug development who utilize stable

isotope-labeled compounds for a variety of applications, from quantitative analysis to

pharmacokinetic studies.

Introduction to 2-Ethylpyrazine-d5
2-Ethylpyrazine-d5 is a form of 2-ethylpyrazine where five hydrogen atoms have been

replaced with their heavier isotope, deuterium. This isotopic substitution imparts a higher

molecular weight, which can be readily distinguished by mass spectrometry, without

significantly altering the chemical properties of the molecule. This characteristic makes it an

invaluable tool in various scientific disciplines. The primary applications of 2-Ethylpyrazine-d5
include its use as an internal standard in stable isotope dilution assays (SIDA) for accurate

quantification of 2-ethylpyrazine in complex matrices.[1] Furthermore, the broader field of

medicinal chemistry is increasingly exploring the use of deuterated compounds to favorably

alter the pharmacokinetic profiles of drug candidates.[2][3][4][5][6][7]

Commercial Availability
2-Ethylpyrazine-d5 is available from a limited number of specialized chemical suppliers. The

most common form available is 2-Ethyl-alpha,alpha-d2-pyrazine-3,5,6-d3, which is structurally
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equivalent to 2-Ethylpyrazine-d5. Below is a summary of a key supplier and the typical

product specifications.

Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Isotopic
Purity

Chemical
Purity

LGC

Standards

2-Ethyl-

alpha,alph

a-d2-

pyrazine-

3,5,6-d3

1276197-

45-5
C₆D₅H₃N₂ 113.172

98 atom %

D
min 98%

Note: Pricing and availability are subject to change and should be verified with the supplier.

Physicochemical Properties
While specific experimental data for 2-Ethylpyrazine-d5 is not widely published, the

physicochemical properties of its non-deuterated counterpart, 2-ethylpyrazine, provide a close

approximation.

Property Value

Appearance Colorless to pale yellow liquid[8][9]

Boiling Point 151 - 153 °C[8]

Density ~0.984 g/mL at 25 °C[10]

Solubility Soluble in water and organic solvents[11]

Experimental Protocols: Synthesis of 2-
Ethylpyrazine-d5
A convenient method for the synthesis of deuterated alkylpyrazines, including [²H₅]-2-

ethylpyrazine (2-Ethylpyrazine-d5), has been described in the scientific literature.[1] This

method involves the chlorination of the parent alkylpyrazine followed by a Grignard reaction

with a deuterated reagent. The following is a generalized protocol based on this literature.
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Materials:

2-Ethylpyrazine

N-Chlorosuccinimide (NCS)

Benzoyl peroxide (initiator)

Solvent (e.g., carbon tetrachloride)

Magnesium turnings

Deuterated ethyl halide (e.g., bromoethane-d5)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Chlorination of 2-Ethylpyrazine:

Dissolve 2-ethylpyrazine in a suitable solvent.

Add N-Chlorosuccinimide and a catalytic amount of benzoyl peroxide.

Reflux the mixture under an inert atmosphere until the starting material is consumed

(monitored by TLC or GC).

Cool the reaction mixture and filter to remove succinimide.

Wash the filtrate with water and brine, then dry over an anhydrous drying agent.

Purify the resulting chloro-2-ethylpyrazine by distillation or chromatography.

Grignard Reaction with Deuterated Ethyl Halide:
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Prepare the deuterated Grignard reagent by reacting magnesium turnings with

bromoethane-d5 in anhydrous diethyl ether under an inert atmosphere.

Add the purified chloro-2-ethylpyrazine dropwise to the Grignard reagent at a controlled

temperature.

Stir the reaction mixture at room temperature until the reaction is complete.

Quench the reaction by the slow addition of a saturated aqueous ammonium chloride

solution.

Extract the product with diethyl ether.

Wash the combined organic layers with water and brine, then dry over anhydrous sodium

sulfate.

Remove the solvent under reduced pressure and purify the resulting 2-Ethylpyrazine-d5
by distillation or chromatography.

Applications in Research and Drug Development
Internal Standard in Mass Spectrometry
The primary application of 2-Ethylpyrazine-d5 is as an internal standard for quantitative

analysis by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS).[12] In a stable isotope dilution assay (SIDA), a known amount of the

deuterated standard is added to the sample.[1] The chemically identical nature of the analyte

and the standard ensures they behave similarly during sample preparation, chromatography,

and ionization. The mass difference allows for their distinct detection by the mass

spectrometer, enabling highly accurate and precise quantification of the native 2-ethylpyrazine.

Deuterated Drugs and Pharmacokinetics
The use of deuterium in drug design is a growing area of research.[2][3][4][6][7][13] Replacing

hydrogen with deuterium at metabolically active sites of a drug molecule can slow down its

metabolism. This "kinetic isotope effect" can lead to:
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Improved Pharmacokinetic Profile: Increased half-life, higher exposure (AUC), and lower

clearance of the drug.[2][5]

Reduced Toxic Metabolites: Altering metabolic pathways to avoid the formation of harmful

byproducts.[2]

Enhanced Efficacy: A more stable and longer-lasting drug may exhibit improved therapeutic

effects.

While 2-ethylpyrazine itself is not a therapeutic drug, the principles of using its deuterated form

are applicable to the development of novel deuterated pharmaceuticals.

Visualizations

Step 1: Chlorination

Step 2: Grignard Reaction

2-Ethylpyrazine Reflux

NCS, Benzoyl Peroxide

Chloro-2-ethylpyrazine

ReactionBromoethane-d5 + Mg Grignard Reagent (d5) 2-Ethylpyrazine-d5

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Ethylpyrazine-d5.
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Caption: Workflow for Stable Isotope Dilution Assay (SIDA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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